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Compound of Interest

Compound Name: Ethyl 2-Chloro-5-iodobenzoate

CAS No.: 289039-54-9

Cat. No.: B1498731

Get Quote

An In-Depth Technical Guide to the Material Safety Data Sheet for Ethyl 2-Chloro-5-
iodobenzoate

This document provides a comprehensive safety and handling guide for Ethyl 2-Chloro-5-
iodobenzoate (CAS No: 289039-54-9), a key intermediate in pharmaceutical synthesis and

scientific research. Moving beyond a standard Material Safety Data Sheet (MSDS), this guide

offers in-depth analysis and practical, field-proven protocols designed for researchers,

scientists, and drug development professionals. The focus is on understanding the causality

behind safety measures to foster a proactive culture of safety and ensure experimental

integrity.

Section 1: Chemical Identity and Physicochemical
Profile
Ethyl 2-Chloro-5-iodobenzoate is a halogenated aromatic ester. Its specific functional groups

—an ethyl ester, a chloro group, and an iodo group on a benzene ring—dictate its reactivity,

physical properties, and toxicological profile. Understanding these fundamental properties is

the first step in safe handling.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1498731#bc-rfq
https://www.benchchem.com/product/b1498731/docs?utm_src=pdf-body#ethyl-2-chloro-5-iodobenzoate-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1498731/docs?utm_src=pdf-body#ethyl-2-chloro-5-iodobenzoate-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1498731/docs?utm_src=pdf-body#ethyl-2-chloro-5-iodobenzoate-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1498731/docs?utm_src=pdf-body#ethyl-2-chloro-5-iodobenzoate-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1498731/docs?utm_src=pdf-body#ethyl-2-chloro-5-iodobenzoate-material-safety-data-sheet-msds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1498731?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Identifiers:

Chemical Name: Ethyl 2-chloro-5-iodobenzoate[1]

Synonyms: Benzoic acid, 2-chloro-5-iodo-, ethyl ester; 2-Chloro-5-iodobenzoic acid ethyl

ester[1]

CAS Number: 289039-54-9[2][3]

Molecular Formula: C₉H₈ClIO₂[1]

Molecular Weight: 310.52 g/mol [1][4]

Physicochemical Data Summary:

The following table summarizes the essential physical and chemical properties of Ethyl 2-
Chloro-5-iodobenzoate. This data is critical for designing experimental setups, understanding

its behavior under various conditions, and planning for emergency scenarios.

Property Value Source

Density 1.745 g/cm³ [1]

Boiling Point 328.7 °C at 760 mmHg [1]

Flash Point 152.6 °C [1]

Refractive Index 1.595 [1]

Appearance Solid (form) [5]

Section 2: The Hazard Landscape: A GHS-Based
Assessment
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a universal framework for hazard communication. Ethyl 2-Chloro-5-iodobenzoate is classified

as a hazardous chemical, requiring specific precautions.[6]

GHS Classification:
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Signal Word: Warning[1]

Hazard Statements:

H315 - Causes skin irritation.[1] This indicates that direct contact with the skin can lead to

inflammation, redness, and discomfort.

H319 - Causes serious eye irritation.[1] Contact with the eyes can cause significant irritation,

potentially leading to damage if not addressed immediately.

H335 - May cause respiratory irritation.[1][6] Inhalation of dust or aerosols can irritate the

respiratory tract, leading to coughing and discomfort.

These classifications mandate the use of engineering controls and personal protective

equipment to prevent skin contact, eye contact, and inhalation.

Section 3: Proactive Exposure Control & Personal
Protection
A multi-layered approach is essential for preventing exposure. The hierarchy of controls, a

fundamental principle of industrial hygiene, should always be followed.
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Hierarchy of Controls for Chemical Safety

Elimination
(Most Effective)

Substitution

If elimination is not feasible

Engineering Controls
(e.g., Fume Hood)

If substitution is not feasible

Administrative Controls
(e.g., SOPs, Training)

Supplement with procedures

Personal Protective Equipment (PPE)
(Least Effective)

Final layer of protection

Click to download full resolution via product page

Caption: Hierarchy of Controls for managing chemical exposure.

Engineering Controls: The primary method for controlling exposure to this compound is through

engineering controls.

Fume Hood: All weighing and handling of the solid material or its solutions must be

conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.[5]
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Ventilation: Ensure the laboratory has adequate general ventilation to prevent the

accumulation of airborne contaminants.[1]

Personal Protective Equipment (PPE): PPE is the last line of defense and must be selected

carefully.

Eye and Face Protection: Wear chemical safety goggles or a face shield that conforms to

appropriate government standards such as NIOSH (US) or EN 166 (EU).[5][7] Standard

prescription glasses are not sufficient.

Skin Protection:

Gloves: Handle with chemical-resistant gloves (e.g., nitrile rubber) that have been

inspected for integrity before use. Use proper glove removal technique to avoid skin

contact.[5][8]

Lab Coat: A flame-retardant lab coat or chemical-resistant apron should be worn at all

times.

Respiratory Protection: If engineering controls are insufficient or during emergency

situations, use a NIOSH/MSHA or European Standard EN 149 approved respirator with an

appropriate filter for organic vapors and particulates.[6][7]

Section 4: Safe Handling and Storage Protocols
Adherence to strict protocols for handling and storage is non-negotiable for maintaining a safe

laboratory environment and ensuring the chemical's integrity.

Detailed Handling Protocol:

Preparation: Before handling, ensure the chemical fume hood is operational and the sash is

at the appropriate height. Clear the workspace of any unnecessary items.

PPE Donning: Put on all required PPE as described in Section 3.

Weighing and Transfer: Conduct all weighing and transfers within the fume hood. Avoid

creating dust by handling the material gently.[5][8] Use non-sparking tools to prevent ignition

sources.[1]
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Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water.[1][6] Clean all equipment and the work surface.

Clothing: Immediately change any contaminated clothing.

Storage Requirements:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][6]

Keep away from incompatible materials such as strong oxidizing agents.[7]

Store locked up and apart from foodstuff containers.[1]

Section 5: Emergency Response Protocols
Rapid and correct response during an emergency can significantly mitigate harm. All personnel

must be familiar with these procedures and the location of safety equipment.

First-Aid Measures:
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First Aid Decision Tree for Ethyl 2-Chloro-5-iodobenzoate Exposure

Exposure Event Occurs

Skin Contact
(H315)

Eye Contact
(H319)

Inhalation
(H335)

Immediately wash with plenty of soap and water.
Remove contaminated clothing.

If irritation persists, get medical help.

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to do.

Continue rinsing.
Get medical advice/attention.

Move person to fresh air.
Keep comfortable for breathing.

If feeling unwell, call a POISON CENTER or doctor.

Click to download full resolution via product page

Caption: First Aid response workflow for different exposure routes.

If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[1][6] If

symptoms occur or the person feels unwell, get medical attention.[6]

In Case of Skin Contact: Immediately flush the skin with plenty of soap and water.[1][9]

Remove contaminated clothing and wash it before reuse.[1] If skin irritation persists, seek

medical attention.[1][6]

In Case of Eye Contact: Immediately rinse cautiously with water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][6][9] Remove contact lenses if present

and easy to do.[1] Continue rinsing and get medical attention.[6]
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If Swallowed: Clean the mouth with water and drink plenty of water afterwards.[6] Never give

anything by mouth to an unconscious person.[5] Call a physician or poison control center

immediately.[8]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5][8]

Specific Hazards: When heated to decomposition, it may produce hazardous products such

as carbon monoxide, carbon dioxide, hydrogen chloride gas, and hydrogen iodide.[5]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with skin and eyes.[5][7][8]

Accidental Release Measures: The primary goal is to contain the spill safely and prevent it from

spreading or entering drains.
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Workflow for Chemical Spill Response

Spill Detected

Evacuate immediate area
Alert others

Don appropriate PPE
(respirator, gloves, goggles)

Ensure adequate ventilation
(Fume Hood)

Contain spill with non-combustible absorbent
(sand, earth, vermiculite)

Sweep or scoop up material
Place in a suitable, closed container for disposal

Clean spill area with detergent and water

Dispose of waste according to regulations

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a chemical spill.
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Spill Cleanup Protocol:

Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Protect: Wear appropriate PPE, including respiratory protection, gloves, and eye protection.

[5][8]

Contain: Prevent further leakage or spillage. Do not let the product enter drains.[5][8]

Clean Up: For a solid spill, pick up and arrange disposal without creating dust.[5] Sweep up

the material and place it into a suitable, closed container for disposal.[5][8]

Decontaminate: Clean the affected area thoroughly.

Section 6: Stability, Reactivity, and Disposal
Reactivity: The product is stable under normal conditions of use, storage, and transport.[7]

Conditions to Avoid: Avoid the formation of dust and aerosols.[1] Keep away from heat and

incompatible products.[7]

Incompatible Materials: Avoid contact with strong oxidizing agents.[7]

Hazardous Decomposition Products: Under fire conditions, may decompose to form carbon

oxides, hydrogen chloride gas, and hydrogen iodide.[5]

Disposal Considerations: Chemical waste must be disposed of in accordance with federal,

state, and local environmental regulations.

Contact a licensed professional waste disposal service to dispose of this material.[5]

It may be possible to dissolve or mix the material with a combustible solvent and burn it in a

chemical incinerator equipped with an afterburner and scrubber.[5]

Do not allow the chemical to enter drains or the environment.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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